2-{4-[(Phenylsulfonyl)acetyl]piperazin-1-yl}-1,3-benzothiazole

• IUPAC Name: 2-(benzenesulfonyl)-1-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H19N3O3S2/c23-18(14-27(24,25)15-6-2-1-3-7-15)21-10-12-22(13-11-21)19-20-16-8-4-5-9-17(16)26-19/h1-9H,10-14H2
• InChI Key: XENBQYBHZZOZTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

“2-{4-[(Phenylsulfonyl)acetyl]piperazin-1-yl}-1,3-benzothiazole” is a structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivative. These compounds are common structural units in pharmacological drugs and medicinal chemistry. They exhibit good biological activity and are used as antipsychotic drug substances.

Synthesis Analysis

The synthesis of these compounds involves a multi-step procedure. The structures of the compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques. The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by NMR and mass spectral data. The compound “Methyl 2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-2-(2-chlorophenyl)acetate (7e)” has a 1H NMR spectrum, δ, ppm: 2.92–2.84 m (3H), 3.96–3.64 m (8H), 4.89 s (1H), 7.48–7.26 m (7H, H arom), 7.87–7.85 m (1H, H arom).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include a multi-step procedure. A Finkelstein transhalogenation reaction was applied to convert in situ the intermediate chlorine-derivative compound 2 into its more reactive iodine-analog.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques. The compound “Methyl 2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]-2-(2-chlorophenyl)acetate (7e)” is a thick red syrup.

Scientific Research Applications

Alzheimer’s Disease (AD) Treatment

• Role of 2-{4-[(Phenylsulfonyl)acetyl]piperazin-1-yl}-1,3-benzothiazole :
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Anti-Inflammatory and Analgesic Activities

• Role of Indole Derivatives :
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Structurally Modified Benzothiazole Derivatives

• Role of 2-(4-Phenylpiperazin-1-yl)benzothiazole :
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Future Directions

The future directions for these compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry.